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Compound of Interest

Compound Name: (R)-MLT-985

Cat. No.: B15620862

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage and handling of (R)-MLT-985
stock solutions to ensure their stability and integrity for research applications. (R)-MLT-985 is a
potent and selective allosteric MALT1 (Mucosa-associated lymphoid tissue lymphoma
translocation protein 1) protease inhibitor with an IC50 of 3 nM.[1][2][3] It is a valuable tool for
studying MALT1-driven signaling pathways, particularly in the context of B-cell malignancies
and inflammatory diseases.[3][4]

Data Summary: Storage Conditions and Stability

Proper storage is critical to maintain the potency and reliability of (R)-MLT-985. The following
tables summarize the recommended storage conditions for both the solid compound and its

stock solutions.

Table 1: (R)-MLT-985 Solid Form Storage and Stability
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Storage Temperature Duration Additional Notes
Recommended for long-term
-20°C Up to 3 years
storage.[2]
Suitable for intermediate-term
4°C Up to 2 years
storage.[2]
0-4°C Days to weeks For short-term storage.[5]

Room Temperature

A few days/weeks

Stable during standard
shipping.[2][5]

Table 2: (R)-MLT-985 Stock Solution Storage and Stability

Storage Temperature Duration Recommended Solvent
-80°C 6 months DMSO
-20°C 1 month DMSO

Experimental Protocols

Protocol 1: Preparation of (R)-MLT-985 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of (R)-MLT-985 in Dimethyl

Sulfoxide (DMSO).

Materials:

Vortex mixer

Calibrated analytical balance

Anhydrous/molecular biology grade DMSO

Sterile, amber glass vials or polypropylene tubes

(R)-MLT-985 solid powder (Molecular Weight: 448.27 g/mol )[5]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.invivochem.com/r-mlt-985.html
https://www.invivochem.com/r-mlt-985.html
https://www.medkoo.com/products/41973
https://www.invivochem.com/r-mlt-985.html
https://www.medkoo.com/products/41973
https://www.benchchem.com/product/b15620862?utm_src=pdf-body
https://www.benchchem.com/product/b15620862?utm_src=pdf-body
https://www.benchchem.com/product/b15620862?utm_src=pdf-body
https://www.benchchem.com/product/b15620862?utm_src=pdf-body
https://www.medkoo.com/products/41973
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Procedure:

Pre-warming: Allow the vial of (R)-MLT-985 solid and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of (R)-MLT-985 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.48
mg of (R)-MLT-985.

Solubilization: Add the appropriate volume of DMSO to the (R)-MLT-985 powder. For a 10
mM solution, if you weighed 4.48 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly until the (R)-MLT-985 is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into single-use aliquots in sterile, tightly sealed vials.[6][7]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[4][6][7] Protect from light.[5]

Visualizations

Diagram 1: (R)-MLT-985 Signaling Pathway Inhibition
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Caption: Inhibition of the MALT1 protease by (R)-MLT-985 blocks NF-kB signaling.

Diagram 2: Recommended Workflow for (R)-MLT-985 Stock Solution Handling
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Caption: Workflow for handling and storing (R)-MLT-985 to maintain compound integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15620862?utm_src=pdf-body-img
https://www.benchchem.com/product/b15620862?utm_src=pdf-body
https://www.benchchem.com/product/b15620862?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

[invivochem.com]

. medkoo.com [medkoo.com]

°
~ (o)) ol ey w

1. (R)-MLT-985 - Immunomart [immunomart.com]

. medchemexpress.com [medchemexpress.com]

. medchemexpress.com [medchemexpress.com]

. medchemexpress.com [medchemexpress.com]

. medchemexpress.com [medchemexpress.com]

2. (R)-MLT-985 | CAS#: 1832577-07-7 | MALT1 protease inhibitor | InvivoChem

 To cite this document: BenchChem. [Application Notes and Protocols: (R)-MLT-985 Stock
Solution Storage and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
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stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://immunomart.com/product/r-mlt-985/
https://www.invivochem.com/r-mlt-985.html
https://www.invivochem.com/r-mlt-985.html
https://www.medchemexpress.com/Targets/MALT1.html
https://www.medchemexpress.com/mlt-985.html
https://www.medkoo.com/products/41973
https://www.medchemexpress.com/mlt-985.html?locale=ko-KR
https://www.medchemexpress.com/mlt-985.html?locale=ja-JP
https://www.benchchem.com/product/b15620862#r-mlt-985-stock-solution-storage-and-stability
https://www.benchchem.com/product/b15620862#r-mlt-985-stock-solution-storage-and-stability
https://www.benchchem.com/product/b15620862#r-mlt-985-stock-solution-storage-and-stability
https://www.benchchem.com/product/b15620862#r-mlt-985-stock-solution-storage-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15620862?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

